3-Methyl-5-(4-methylcyclohexyl)aniline

• Molecular Formula: C14H21N
• Molecular Weight: 203.32 g/mol
• IUPAC Name: 3-methyl-5-(4-methylcyclohexyl)aniline
• InChI: InChI=1S/C14H21N/c1-10-3-5-12(6-4-10)13-7-11(2)8-14(15)9-13/h7-10,12H,3-6,15H2,1-2H3
• InChI Key: MWKGIGUULFHDQF-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C2=CC(=CC(=C2)C)N

Description

3-Methyl-5-(4-methylcyclohexyl)aniline (CAS 2059999-47-0) is an aromatic amine derivative with a molecular formula of C₁₄H₂₁N and a molecular weight of 203.32 g/mol . Its structure features a methyl group at the 3-position of the aniline ring and a 4-methylcyclohexyl substituent at the 5-position. The cyclohexyl group introduces steric bulk and lipophilicity, which may enhance membrane permeability and metabolic stability compared to simpler aniline derivatives.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Methyl-5-(4-methylcyclohexyl)aniline typically involves the alkylation of aniline derivatives. One common method is the Friedel-Crafts alkylation where aniline is reacted with 4-methylcyclohexyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl3). The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the catalyst.

Industrial Production Methods: In an industrial setting, the production of 3-Methyl-5-(4-methylcyclohexyl)aniline can be scaled up using continuous flow reactors. This method allows for better control over reaction conditions, such as temperature and pressure, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and improves safety.

Chemical Reactions Analysis

Types of Reactions: 3-Methyl-5-(4-methylcyclohexyl)aniline undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) to form corresponding quinones.

Reduction: It can be reduced using reducing agents such as lithium aluminum hydride (LiAlH4) to form the corresponding amines.

Substitution: Electrophilic substitution reactions can occur on the aromatic ring, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nitration using a mixture of concentrated nitric acid (HNO3) and sulfuric acid (H2SO4).

Major Products Formed:

Oxidation: Quinones and other oxidized derivatives.

Reduction: Corresponding amines.

Substitution: Nitro, sulfo, and halo derivatives of the original compound.

Scientific Research Applications

3-Methyl-5-(4-methylcyclohexyl)aniline has several applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of various organic compounds, including dyes and pharmaceuticals.

Biology: Investigated for its potential biological activities, such as antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its structural similarity to other bioactive compounds.

Industry: Utilized in the production of specialty chemicals and materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 3-Methyl-5-(4-methylcyclohexyl)aniline depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, leading to various physiological effects. The exact pathways and targets involved can vary based on the specific context of its use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The electronic and steric properties of substituents significantly influence reactivity, solubility, and biological activity. Key analogs and their distinctions are outlined below:

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents (Aniline Ring)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-Methyl-5-(4-methylcyclohexyl)aniline	3-methyl, 5-(4-methylcyclohexyl)	C₁₄H₂₁N	203.32	High lipophilicity; potential drug intermediate
3-Chloro-N-(4-methylcyclohexyl)aniline	3-chloro, N-(4-methylcyclohexyl)	C₁₃H₁₇ClN*	~222.5 (estimated)	Increased polarity due to Cl; antimicrobial applications
4-Chloro-2-(6-chloropyrimidin-4-yl)aniline	4-Cl, 2-(6-Cl-pyrimidinyl)	Not specified	LCMS m/z 245 [M+H]⁺	Aromatic heterocycle enhances binding affinity
4-{[3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl]methyl}aniline	4-oxadiazole-thiophene	C₁₃H₁₁N₃OS	257.31	Heterocyclic moieties improve solubility and electronic properties

Biological Activity

3-Methyl-5-(4-methylcyclohexyl)aniline is an organic compound that has garnered interest in various fields, particularly in medicinal chemistry and pharmacology. Its unique structure, featuring both an aniline group and a cyclohexyl substituent, suggests potential biological activities that merit investigation. This article explores its biological activity, synthesizing findings from diverse research studies.

• Molecular Formula : C13H19N
• Molecular Weight : 201.30 g/mol
• IUPAC Name : 3-Methyl-5-(4-methylcyclohexyl)aniline
• CAS Number : [Not specified in the search results]

Biological Activity Overview

The biological activity of 3-Methyl-5-(4-methylcyclohexyl)aniline can be categorized into several areas:

• Antimicrobial Activity
• Cytotoxicity
• Enzyme Inhibition
• Pharmacological Potential

Antimicrobial Activity

Research indicates that compounds with similar structures often exhibit antimicrobial properties. For instance, derivatives of aniline have been shown to inhibit bacterial growth effectively. A study focusing on related compounds demonstrated that modifications at the aniline nitrogen significantly influenced antimicrobial efficacy against various strains of bacteria, including E. coli and S. aureus .

Compound	MIC (µg/mL)	Target Organism
3-Methyl-5-(4-methylcyclohexyl)aniline	TBD	TBD
Related Aniline Derivative	8	S. aureus
Another Derivative	0.125	E. coli

Cytotoxicity

In vitro studies have assessed the cytotoxic effects of similar compounds on human cell lines, such as HepG2 (liver cancer) and Vero (kidney) cells. The results indicated variable cytotoxicity depending on structural modifications . For example, an increase in alkyl chain length often correlated with increased cytotoxic effects.

Cell Line	IC50 (µM)	Compound
HepG2	TBD	3-Methyl-5-(4-methylcyclohexyl)aniline
Vero	TBD	Related Compound

Enzyme Inhibition

The compound's ability to inhibit specific enzymes has been a focal point in several studies. For example, it was found to interact with bacterial SecA ATPase, crucial for protein translocation across membranes . Such interactions suggest potential applications in developing antibacterial agents.

Case Studies and Research Findings

• Study on Antimicrobial Efficacy
  A study evaluated the antimicrobial properties of various aniline derivatives, including those structurally similar to 3-Methyl-5-(4-methylcyclohexyl)aniline. The findings indicated that certain substitutions enhanced activity against resistant bacterial strains.
• Cytotoxicity Assessment
  Another research effort focused on the cytotoxic effects of this compound on cancer cell lines. The study revealed that while some derivatives showed significant cytotoxicity, others were relatively benign, suggesting a need for careful structural optimization to enhance therapeutic indices.
• Mechanism of Action Investigation
  Further investigations into the mechanism of action revealed that the compound could disrupt bacterial membrane integrity and inhibit key metabolic pathways, showcasing its potential as a lead compound for further drug development.